![molecular formula C22H19N3O4 B6210154 (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-4-yl)propanoic acid CAS No. 1251903-94-2](/img/no-structure.png)
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-4-yl)propanoic acid
Overview
Description
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-4-yl)propanoic acid is a useful research compound. Its molecular formula is C22H19N3O4 and its molecular weight is 389.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-4-yl)propanoic acid involves the protection of the amine group of pyrimidine, followed by the coupling of the protected pyrimidine with the fluorenylmethoxycarbonyl (Fmoc) protected amino acid. The Fmoc group is then removed, and the carboxylic acid is activated for coupling with the next amino acid. This process is repeated until the desired peptide is obtained. The final product is then deprotected to obtain the target compound.", "Starting Materials": [ "Pyrimidine-4-carboxylic acid", "9H-fluorene-9-methanol", "Fmoc-protected amino acids", "Coupling reagents", "Deprotection reagents" ], "Reaction": [ "Protection of pyrimidine-4-carboxylic acid amine group using a suitable protecting group such as Boc or Fmoc", "Coupling of the protected pyrimidine with Fmoc-protected amino acid using a coupling reagent such as HATU or DIC", "Removal of the Fmoc group using a suitable deprotection reagent such as piperidine", "Activation of the carboxylic acid using a coupling reagent such as HATU or DIC", "Coupling with the next Fmoc-protected amino acid", "Repeat steps 3-5 until the desired peptide is obtained", "Deprotection of the final peptide using a suitable deprotection reagent such as TFA to obtain the target compound" ] } | |
CAS RN |
1251903-94-2 |
Molecular Formula |
C22H19N3O4 |
Molecular Weight |
389.4 |
Purity |
95 |
Origin of Product |
United States |
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